Cas no 475489-16-8 (NVP-AEW541)
NVP-AEW541 is a potent and selective small-molecule inhibitor of the insulin-like growth factor 1 receptor (IGF-1R), exhibiting high specificity over the closely related insulin receptor (IR). It demonstrates nanomolar inhibitory activity against IGF-1R, effectively blocking downstream signaling pathways such as PI3K/AKT and MAPK/ERK. This compound is widely utilized in preclinical research to investigate the role of IGF-1R in cancer biology, particularly in studies focusing on tumor proliferation, survival, and metastasis. Its well-characterized mechanism and selectivity make it a valuable tool for elucidating IGF-1R-dependent cellular processes and evaluating potential therapeutic strategies targeting this receptor.
NVP-AEW541 structure
Product Name:NVP-AEW541
CAS No:475489-16-8
MF:C27H29N5O
MW:439.552065610886
MDL:MFCD22741515
CID:835358
PubChem ID:11476171
Update Time:2025-06-09
NVP-AEW541 Chemical and Physical Properties
Names and Identifiers
-
- AVP-AEW541
- NVP-AEW541
- AEW541
- AEW-541
- NVP-AEW541 (AEW541)
- NVP AEW541
- NVP-AEW541 AEW541
- 7-[cis-3-(1-Azetidinylmethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-7H-pyrrolo[2,3-d]-pyrimidin-4-amine
- cis-7-(3-Aminomethyl-cyclobutyl)-5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]-pyrimidin-4-ylamine
- NCGC00386199-02
- EX-A474
- 7-((1r,3r)-3-(azetidin-1-ylmethyl)cyclobutyl)-5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- AEW-541 free base
- BDBM185145
- Q27088111
- UNII-97QB5037VR
- SCHEMBL1987652
- NSC767006
- BCP9001006
- CS-0448
- MFCD22741515
- 7-[3-(azetidin-1-ylmethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]pyrrolo[3,2-e]pyrimidin-4-amine
- 475488-34-7 (free base)
- BCPP000146
- NCGC00346461-01
- SW219740-1
- NSC799326
- AS-77237
- SCHEMBL1441421
- NCGC00346461-05
- 7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE, 7-[TRANS-3-(1-AZETIDINYLMETHYL)CYCLOBUTYL]-5-[3-(PHENYLMETHOXY)PHENYL]-
- NVP-AEW541-A
- NVP-AEW 541
- [7-[cis-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine
- AKOS027338692
- 66A
- HMS3654O07
- DTXSID60467110
- 475488-34-7
- NSC-799326
- 97QB5037VR
- 5-[3-(benzyloxy)phenyl]-7-[(1s,3s)-3-(azetidin-1-ylmethyl)cyclobutyl]pyrrolo[2,3-d]pyrimidin-4-amine
- Q27456231
- cis-7-(3-azetidin-1-ylmethyl-cyclobutyl)-5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
- CHEMBL1614712
- NVP-AEW541; [7-[cis-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]amine;
- BRD-K24696047-001-02-3
- AKOS032947252
- 7-[TRANS-3-(1-AZETIDINYLMETHYL)CYCLOBUTYL]-5-[3-(PHENYLMETHOXY)PHENYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
- 7-[trans-3-[(Azetidin-1-yl)methyl]cyclobutyl]-5-(3-benzyloxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- PB19343
- J-519063
- SB20027
- GTPL8067
- NSC-767006
- AC-32800
- AECDBHGVIIRMOI-GRGXKFILSA-N
- HY-50866
- AEW 541
- CHEMBL3188172
- BDBM50157879
- Q27272024
- 7-((1s,3s)-3-(azetidin-1-ylmethyl)cyclobutyl)-5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 7-[cis-3-(Azetidin-1-Ylmethyl)cyclobutyl]-5-[3-(Benzyloxy)phenyl]-7h-Pyrrolo[2,3-D]pyrimidin-4-Amine
- SCHEMBL94862
- CCG-269117
- CS-0006275
- 7-[3-(azetidin-1-ylmethyl)cyclobutyl]-5-(3-phenylmethoxyphenyl)pyrrolo[2,3-d]pyrimidin-4-amine
- 475489-16-8
- BCP02417
- A900719
-
- MDL： MFCD22741515
- Inchi： 1S/C27H29N5O/c28-26-25-24(21-8-4-9-23(14-21)33-17-19-6-2-1-3-7-19)16-32(27(25)30-18-29-26)22-12-20(13-22)15-31-10-5-11-31/h1-4,6-9,14,16,18,20,22H,5,10-13,15,17H2,(H2,28,29,30)
- InChI Key： AECDBHGVIIRMOI-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C2=C(N)N=CN=C2N(C=1)C1CC(CN2CCC2)C1
Computed Properties
- Exact Mass: 439.23700
- Monoisotopic Mass: 439.23721057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- Density: 1.33
- Melting Point: 145 ºC
- PSA: 69.20000
- LogP: 5.43540
NVP-AEW541 Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
NVP-AEW541 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N125538-25mg |
NVP-AEW541 |
475489-16-8 | ≥98% | 25mg |
¥5149.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N125538-50mg |
NVP-AEW541 |
475489-16-8 | ≥98% | 50mg |
¥7209.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N125538-5mg |
NVP-AEW541 |
475489-16-8 | ≥98% | 5mg |
¥1441.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N125538-1mg |
NVP-AEW541 |
475489-16-8 | ≥98% | 1mg |
¥453.90 | 2023-09-01 | |
| ChemScence | CS-0448-2mg |
NVP-AEW541 |
475489-16-8 | >99.0% | 2mg |
$119.0 | 2022-04-27 | |
| ChemScence | CS-0448-5mg |
NVP-AEW541 |
475489-16-8 | >99.0% | 5mg |
$158.0 | 2022-04-27 | |
| ChemScence | CS-0448-10mg |
NVP-AEW541 |
475489-16-8 | >99.0% | 10mg |
$198.0 | 2022-04-27 | |
| ChemScence | CS-0448-50mg |
NVP-AEW541 |
475489-16-8 | >99.0% | 50mg |
$594.0 | 2022-04-27 | |
| ChemScence | CS-0448-100mg |
NVP-AEW541 |
475489-16-8 | >99.0% | 100mg |
$950.0 | 2022-04-27 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A872680-1mg |
AEW541 |
475489-16-8 | 99% | 1mg |
￥1,073.70 | 2022-01-13 |
NVP-AEW541 Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:475489-16-8)NVP-AEW541
Order Number:A25434
Stock Status:in Stock
Quantity:25mg/50mg/100mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):265.0/449.0/764.0
Email:sales@amadischem.com
NVP-AEW541 Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
475489-16-8 (NVP-AEW541) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:475489-16-8)NVP-AEW541
Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):265.0/449.0/764.0